Cas no 80448-02-8 (Phenol, 4-(phenylseleno)-)

• Product name: Phenol, 4-(phenylseleno)-
• CAS No: 80448-02-8
• MF: C₁₂H₁₀OSe
• MW: 249.1672
• CID: 705601
• PubChem ID: 12916744

Phenol, 4-(phenylseleno)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(phenylseleno)-
• 4-phenylselanylphenol
• 80448-02-8
• DTXSID90512900
• 4-(Phenylselanyl)phenol

• Inchi： InChI=1S/C12H10OSe/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,13H
• InChI Key： ONFKRSFCIOLKPJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)[Se]C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 249.98969g/mol
• Monoisotopic Mass: 249.98969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų